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Compound Name: Irak4-IN-21

Cat. No.: B12407179

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Interleukin-1 receptor-associated kinase 4 (IRAK4) is a pivotal serine/threonine kinase that
functions as a master regulator in the innate immune signaling cascades initiated by Toll-like
receptors (TLRs) and interleukin-1 receptors (IL-1Rs).[1][2] Upon activation, IRAK4
orchestrates a signaling pathway culminating in the activation of key transcription factors like
NF-kB, leading to the expression and secretion of pro-inflammatory cytokines.[3][4] Given its
critical role, the dysregulation of IRAK4 signaling is implicated in a spectrum of inflammatory
and autoimmune diseases, as well as certain malignancies, positioning it as a high-value
therapeutic target.[2][5]

Irak4-IN-21 is a potent and selective inhibitor of IRAK4.[6] These application notes furnish
detailed, step-by-step protocols for a suite of cell-based assays designed to determine the half-
maximal inhibitory concentration (IC50) of Irak4-IN-21. This parameter is fundamental for
characterizing the inhibitor's potency and its efficacy within a cellular context. The described
methodologies encompass direct target engagement, the modulation of downstream signaling
events, and the assessment of functional cellular responses.

Irak4-IN-21 Information
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Parameter Value
CAS Number 2170694-04-7[6]
Reported Biochemical IC50 (IRAK4) 5 nM[6]
Reported Cellular IC50 (IL-23 production, THP-1

0.17 puM[6]
cells)
Reported Cellular IC50 (IL-23 production, DC

0.51 pM[6]
cells)
Reported Cellular IC50 (IL-6 production,

0.20 pM[6]
HUVEC cells)
Reported Cellular IC50 (MIP-1( production,

0.47 uM[6]

human whole blood)

IRAK4 Signaling Pathway

The diagram below outlines the canonical IRAK4 signaling pathway, which is triggered by the
activation of TLRs or IL-1Rs, and the point of intervention for Irak4-IN-21.
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Caption: IRAK4 Signaling Pathway and the inhibitory action of Irak4-IN-21.
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Experimental Workflow for IC50 Determination

The generalized workflow for ascertaining the 1C50 of Irak4-IN-21 in a cell-based assay
encompasses several critical stages, from initial cell culture to final data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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